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Compound of Interest

Compound Name: O-Ethyl methylphosphonothioate

Cat. No.: B097626 Get Quote

Application Notes and Protocols for O-Ethyl
Methylphosphonothioate
For Research Use Only. Not for human or veterinary use.

WARNING: O-Ethyl methylphosphonothioate (CAS No. 18005-40-8) is a highly toxic

organophosphorus compound and a precursor to the chemical warfare agent VX.[1][2][3] It is a

potent cholinesterase inhibitor that can be fatal if inhaled, ingested, or absorbed through the

skin.[1][4] This substance causes severe skin burns and eye damage.[4] All handling must be

conducted with extreme caution in a designated and properly equipped laboratory by trained

personnel only.

Chemical and Physical Properties
O-Ethyl methylphosphonothioate, also known as EMPTA, is a yellowish or light yellow liquid.

[1][4] Its key properties are summarized below for reference in handling and storage.
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Property Value Source

CAS Number 18005-40-8 [1][5][6]

Molecular Formula C₃H₉O₂PS [1][2]

Molecular Weight 140.14 g/mol [2][5][6]

Appearance Yellowish liquid [1][4]

Density 1.18 g/mL at 25 °C [2][6][7]

Boiling Point 73 °C @ 1 mmHg [2][7]

Flash Point 107 °C (225 °F) - closed cup [6][7]

Vapor Pressure 0.145 mmHg at 25°C [2]

Hazard Identification and GHS Classification
This substance is classified as highly hazardous. All personnel must be fully aware of the risks

before handling.

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[4]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[4]

Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[4]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[4][6]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[4][6]

Signal Word: Danger[4][6]

Personal Protective Equipment (PPE)
Due to the high toxicity and corrosive nature of O-Ethyl methylphosphonothioate, a

comprehensive PPE ensemble is mandatory. Healthcare providers handling contaminated

patients must also use appropriate PPE to avoid cross-contamination.[8]
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Hand Protection: Wear chemically resistant gloves (e.g., neoprene or nitrile). Latex and vinyl

are not suitable as hydrocarbons can penetrate them.[8]

Eye/Face Protection: Use chemical safety goggles and a full-face shield.[6]

Skin and Body Protection: A chemically resistant lab coat or apron is required. For tasks with

a higher risk of splash or aerosol generation, a full-body chemical suit is necessary.

Respiratory Protection: All work must be conducted in a certified chemical fume hood. For

emergency situations or when engineering controls are not sufficient, use a NIOSH-approved

respirator with a charcoal cartridge or a self-contained breathing apparatus (SCBA).[6][8]

PPE Donning Sequence PPE Doffing Sequence (Contaminated)

Inspect all PPE for damage

Don inner gloves (nitrile)

Don chemical resistant suit/apron

Don respirator

Don face shield/goggles

Don outer gloves (neoprene)

Remove outer gloves

Remove face shield/goggles

Remove chemical suit/apron

Remove respirator

Remove inner gloves

Wash hands thoroughly
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Diagram 1: Mandatory PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols
Handling:

Designated Area: All work with O-Ethyl methylphosphonothioate must be performed in a

designated, restricted-access area equipped with a certified chemical fume hood.[9]

Ventilation: Ensure adequate ventilation at all times. Use only outdoors or in a well-ventilated

area.[9]

Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, vapors, or

spray.[9]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.[9]

Transport: When transporting, use secondary containment to prevent spills.

Storage:

Security: Store in a locked, secure, and designated area.[9]

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

strong reducing agents.[9][10] Reaction with strong reducing agents may produce highly

toxic phosphine gas.[10]

Labeling: All containers must be clearly labeled with the chemical name, CAS number, and

all relevant GHS hazard pictograms and statements.

Emergency Procedures: Spills and Exposure
Immediate and correct response to an exposure or spill is critical.
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Personnel Exposure:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[9][10]

Skin Contact: Remove all contaminated clothing immediately.[8][11] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[9][11] Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

holding the eyelids open.[9][10] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Spill Response:

Evacuate: Evacuate all non-essential personnel from the spill area. Isolate the spill area for

at least 50 meters (150 feet) in all directions.[10]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: Wearing full PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials like sawdust.

Neutralization/Decontamination: Organophosphorus compounds can be treated with sodium

hypochlorite (bleach) and sodium carbonate (washing soda) following initial absorption.[11] A

bleach slurry can be an effective decontaminant.[12]

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed

container for hazardous waste disposal.[9]

Final Decontamination: Decontaminate the spill area and all equipment used with a suitable

decontamination solution (e.g., soap and water, followed by a bleach solution).[11]
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Chemical Spill Emergency Protocol

Spill Detected

Evacuate Area & Alert Personnel

Don Full PPE
(SCBA, Chemical Suit, etc.)

Contain Spill with Inert Absorbent

Apply Decontamination Solution
(e.g., Bleach Slurry)

Collect Waste in Labeled Container

Decontaminate Area & Equipment

Dispose of Waste via Hazmat Procedures

Report Incident

Click to download full resolution via product page

Diagram 2: Emergency Response Workflow for a Chemical Spill.
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Waste Disposal
All waste containing O-Ethyl methylphosphonothioate, including contaminated PPE and

absorbent materials, must be treated as hazardous waste.

Collect waste in designated, sealed, and properly labeled containers.

Dispose of contents and containers to an approved waste disposal plant in accordance with

all local, regional, and national regulations.[9] Do not dispose of down the drain or in general

trash.

Toxicological Information
O-Ethyl methylphosphonothioate is a cholinesterase inhibitor.[1] Exposure can lead to a

rapid and severe organophosphate poisoning syndrome, with symptoms including headache,

sweating, nausea, vomiting, diarrhea, muscle twitching, loss of coordination, convulsions,

respiratory depression, and potentially death.[10][13] It targets the central nervous system,

heart, blood, and eyes.[1] High or repeated exposure may cause nerve damage.[13] Any

exposure requires immediate medical intervention. Treatment for organophosphate poisoning

typically involves atropine and an oxime reactivator like pralidoxime.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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